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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1212229 Get Quote

An In-depth Technical Guide to (E)-2-Octenal: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical properties and structure of (E)-2-Octenal is crucial for its application in organic

synthesis and as a potential bioactive molecule. This technical guide provides a comprehensive

overview of its key characteristics, supported by experimental data and structural

visualizations.

Chemical and Physical Properties
(E)-2-Octenal is a colorless to slightly yellow liquid with a characteristic fatty, green aroma.[1] It

belongs to the class of α,β-unsaturated aldehydes.[2] The following table summarizes its key

quantitative properties:
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Property Value Source

Molecular Formula C₈H₁₄O [2][3][4]

Molecular Weight 126.20 g/mol [1][4]

Boiling Point 84-86 °C at 19 mmHg [3][5]

Density 0.846 g/mL at 25 °C [5]

Refractive Index 1.449-1.455 at 20 °C [1][6]

Flash Point 155.00 °F (68.33 °C) [6]

Solubility

Insoluble in water; soluble in

alcohol, fixed oils, and

common organic solvents like

chloroform and methanol.

[3][5][7]

LogP (Octanol/Water Partition

Coefficient)
2.6 [1]

Vapor Pressure 0.59 mmHg [1]

Chemical Structure
The structure of (E)-2-Octenal features an eight-carbon chain with a double bond between

carbons 2 and 3 in the trans or (E) configuration, and an aldehyde functional group at the first

carbon.

Below is a diagram illustrating the chemical structure of (E)-2-Octenal.
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Chemical Structure of (E)-2-Octenal

Structural Identifiers
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Caption: Chemical structure and identifiers of (E)-2-Octenal.
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Experimental Protocols
Synthesis of (E)-2-Octenal

A common method for the synthesis of (E)-2-Octenal involves the aldol condensation of

hexanal with acetaldehyde, followed by dehydration. A detailed experimental protocol is

described below.[7]

Materials and Equipment:

Enol derivative (1.0 mmol, 1 equivalent)

CuPF₆(CH₃CN)₄ (18.4 mg, 0.05 mmol, 0.05 equivalents)

Di-tert-butyl ethylenediamine (11.0 µL, 0.05 mmol, 0.05 equivalents)

4-Dimethylaminopyridine (24.4 mg, 0.20 mmol, 0.20 equivalents)

Dichloromethane (4 mL)

4Å molecular sieves (100 mg)

Schlenk tube

Nitrogen-filled glove box

Oxygen source

10% NaHSO₄ aqueous solution

Anhydrous MgSO₄

Rotary evaporator

Procedure:

In a nitrogen-filled glove box, a Schlenk tube is charged with 4 mL of dichloromethane.
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The following reagents are added sequentially to the Schlenk tube: 1.0 mmol of the enol

derivative, 18.4 mg of CuPF₆(CH₃CN)₄, 11.0 µL of di-tert-butyl ethylenediamine, and 24.4 mg

of 4-dimethylaminopyridine.[7]

100 mg of 4Å molecular sieves are added to the mixture. The Schlenk tube is sealed and

removed from the glove box.

The nitrogen atmosphere in the reaction mixture is replaced with oxygen at a constant

pressure of 1 atmosphere.

The reaction mixture is stirred at room temperature for 1 hour.[7]

Upon completion of the reaction, it is quenched by the addition of 15 mL of a 10% NaHSO₄

aqueous solution.

The product is extracted with dichloromethane (3 x 10 mL).

The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated

under vacuum using a rotary evaporator to yield the target product, (E)-2-Octenal.[7]

Below is a workflow diagram for the synthesis of (E)-2-Octenal.
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Synthesis Workflow for (E)-2-Octenal

Start

Combine Reagents:
- Enol derivative

- CuPF₆(CH₃CN)₄
- Di-tert-butyl ethylenediamine

- DMAP
- Dichloromethane

- 4Å molecular sieves

1. Preparation

Stir at room temperature
under O₂ atmosphere

for 1 hour

2. Reaction

Quench with 10% NaHSO₄

3. Workup

Extract with Dichloromethane

Dry organic layer with MgSO₄

Concentrate under vacuum

End Product:
(E)-2-Octenal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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